N-Benzyl-dibenzazepinone-d4

• IUPAC Name: 11-benzyl-1,2,3,4-tetradeuterio-5H-benzo[b][1]benzazepin-6-one
• InChI: InChI=1S/C21H17NO/c23-21-14-17-10-4-6-12-19(17)22(15-16-8-2-1-3-9-16)20-13-7-5-11-18(20)21/h1-13H,14-15H2/i4D,6D,10D,12D
• InChI Key: HPCYLTILMWPHLP-YSQBAEGASA-N
• Canonical SMILES: C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)CC4=CC=CC=C4
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])CC(=O)C3=CC=CC=C3N2CC4=CC=CC=C4)[2H])[2H]
• Molecular Formula: C21H17NO
• Molecular Weight: 303.4 g/mol
• CAS No.: 1189446-39-6

Description

N-Benzyl-dibenzazepinone-d4 is a useful research compound. Its molecular formula is C21H17NO and its molecular weight is 303.397. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-Benzyl-dibenzazepinone and its derivatives, known for their wide range of pharmacological activities, have been a focal point in chemical synthesis research. A notable study by Pan and Wilcox (2010) introduced an efficient synthesis of dibenzazepinones via palladium-catalyzed intramolecular arylation, highlighting the chemical versatility and potential of these compounds in drug development and chemical synthesis (Pan & Wilcox, 2010). Furthermore, dibenzazepinones have been explored as p38α MAP kinase inhibitors, with modifications leading to potent inhibitors, suggesting their utility in anti-inflammatory drug research (Martz et al., 2012).

Pharmacological and Biological Applications

The diverse pharmacological properties of benzazepinones, including their roles in treating heart diseases, cancer, and neurological conditions, have been extensively reviewed. Petuškovs and Shubin (2016) discussed the synthesis methods and the broad pharmacological utility of benzazepinones, highlighting their importance in medicinal chemistry (Petuškovs & Shubin, 2016). This demonstrates the compound's significance beyond mere chemical interest, spanning into therapeutic applications.

Novelty in Drug Synthesis

The development of new synthesis routes for pharmaceuticals showcases the importance of N-Benzyl-dibenzazepinone derivatives. Lohse et al. (2001) detailed an innovative synthesis route for oxcarbazepine, an antiepileptic drug, via remote metalation of protected N-o-tolyl-anthranilamide derivatives, showcasing the potential of dibenzazepinone derivatives in simplifying drug synthesis processes (Lohse et al., 2001).

Targeted Therapeutic Applications

Dibenzazepinones have been identified as peripheral benzodiazepine receptor ligands, with ECO-4601 showing potent antitumor activity. The research by Gourdeau et al. (2008) into ECO-4601's effectiveness against brain tumor cell lines and its novel mechanism of action underscores the therapeutic potential of dibenzazepinone derivatives in cancer treatment (Gourdeau et al., 2008).